4-amino-N-phenylpiperidine-1-carboxamide hydrochloride
Overview
Description
4-Amino-N-phenylpiperidine-1-carboxamide hydrochloride is a chemical compound with the CAS Number: 937602-01-2 . It has a molecular weight of 219.29 and its IUPAC name is 4-amino-N-phenyl-1-piperidinecarboxamide . It is stored at temperatures between 28 C .
Molecular Structure Analysis
The InChI code for 4-amino-N-phenylpiperidine-1-carboxamide hydrochloride is 1S/C12H17N3O/c13-10-6-8-15 (9-7-10)12 (16)14-11-4-2-1-3-5-11/h1-5,10H,6-9,13H2, (H,14,16) . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
4-amino-N-phenylpiperidine-1-carboxamide hydrochloride has a molecular weight of 219.29 . It is stored at temperatures between 28 C .Scientific Research Applications
Medicinal Chemistry and Drug Design
Piperidines, including 4-aminopiperidine, serve as essential building blocks in drug development. Researchers explore their structural modifications to create novel pharmaceutical agents. Notably, 4-aminopiperidine derivatives appear in over twenty classes of drugs, demonstrating their versatility . These compounds can be tailored for specific targets, such as protein kinases or receptors.
ALK and ROS1 Inhibition
In the context of cancer therapy, 4-aminopiperidine derivatives have been investigated as inhibitors of anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1). Zhang et al. designed a series of 2-amino-4-(1-piperidine) pyridine derivatives, including 4-(2-aminoethyl)-N-phenylpiperidine-1-carboxamide dihydrochloride. This compound displayed dual inhibition against both ALK and ROS1, making it a promising candidate for overcoming Crizotinib resistance .
Trace Amine-Associated Receptor 1 (TAAR1) Modulation
Researchers discovered that 4-(2-aminoethyl)-N-phenylpiperidine-1-carboxamide dihydrochloride acts as a submicromolar agonist of TAAR1. TAAR1 is involved in neuromodulation and has implications in psychiatric disorders. This finding opens avenues for exploring TAAR1-related pharmacology and potential therapeutic applications .
Cholinesterase and Monoamine Oxidase Inhibition
Structures containing an N-benzyl moiety in the piperidine ring exhibit superior cholinesterase inhibition. Additionally, terminal alkyne groups are crucial for efficient monoamine oxidase B (MAO-B) inhibition. These insights contribute to the design of compounds with neuroprotective and neurodegenerative disease applications .
Natural Piperidine Alkaloids
Piperine, a natural alkaloid with a piperidine moiety, is found in plants of the Piperaceae family. It possesses powerful antioxidant properties due to its ability to counteract free radicals. Understanding the structure-activity relationships of such alkaloids informs drug discovery and natural product-based research .
Safety and Hazards
Future Directions
While specific future directions for 4-amino-N-phenylpiperidine-1-carboxamide hydrochloride are not mentioned in the available resources, piperidine derivatives are a significant part of the pharmaceutical industry . Therefore, the development of novel piperidine analogs possessing enhanced activities with minimum toxicity is a promising area of research .
properties
IUPAC Name |
4-amino-N-phenylpiperidine-1-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O.ClH/c13-10-6-8-15(9-7-10)12(16)14-11-4-2-1-3-5-11;/h1-5,10H,6-9,13H2,(H,14,16);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIEFVAGVZYKLLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)C(=O)NC2=CC=CC=C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-amino-N-phenylpiperidine-1-carboxamide hydrochloride | |
CAS RN |
937602-01-2, 1158404-10-4 |
Source
|
| Record name | 4-Amino-N-phenyl-1-piperidinecarboxamide hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-amino-N-phenylpiperidine-1-carboxamide hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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